3,4-difluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzamide

• IUPAC Name: 3,4-difluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C15H15F2NO3/c1-20-7-5-18(9-11-4-6-21-10-11)15(19)12-2-3-13(16)14(17)8-12/h2-4,6,8,10H,5,7,9H2,1H3
• InChI Key: YWJCKSOWWZHNIY-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=COC=C1)C(=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C15H15F2NO3
• Molecular Weight: 295.28 g/mol

Description

3,4-difluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzamide, also known as DFB, is a small molecule that has been studied for its potential use in scientific research. It is a benzamide derivative that has shown promise in various applications due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3,4-difluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzamide is not fully understood, but it is believed to bind to specific proteins and alter their function. It has been shown to selectively bind to a protein called FKBP12, which is involved in the regulation of various cellular processes.
Biochemical and Physiological Effects
3,4-difluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of FKBP12, which can lead to changes in cellular signaling pathways. It has also been shown to induce apoptosis, or programmed cell death, in certain cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-difluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzamide in lab experiments is its specificity for certain proteins, which allows for more precise monitoring of their activity. However, one limitation is that its mechanism of action is not fully understood, which can make interpretation of results more difficult.

Future Directions

There are several potential future directions for research involving 3,4-difluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzamide. One area of interest is its use as a therapeutic agent for certain diseases, such as cancer. Another potential direction is the development of new fluorescent probes based on the structure of 3,4-difluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzamide, which could have improved properties for imaging studies. Additionally, further studies are needed to fully understand the mechanism of action of 3,4-difluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzamide and its potential effects on cellular signaling pathways.

Synthesis Methods

The synthesis of 3,4-difluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzamide involves several steps, including the reaction of 2,4-difluorobenzoyl chloride with furan-3-ylmethanol, followed by the reaction of the resulting intermediate with 2-methoxyethylamine. The final product is obtained after purification using column chromatography.

Scientific Research Applications

3,4-difluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzamide has been studied for its potential use in various scientific research applications. One area of interest is its use as a fluorescent probe for imaging studies. 3,4-difluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzamide has been shown to selectively bind to certain proteins and can be used to monitor their localization and dynamics within cells.